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Compound of Interest

Compound Name: COPPER(I)ACETYLIDE

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cuprous acetylide (Cuz2Cz), a primary explosive, has a rich and multifaceted history intertwined
with the development of modern chemistry. From its early, inadvertent synthesis to its crucial
role as a reactive intermediate in powerful carbon-carbon bond-forming reactions, this technical
guide provides an in-depth exploration of its discovery, historical significance, and key
properties. This document details the seminal contributions of early chemists, outlines
experimental protocols for its synthesis, presents its physicochemical and explosive properties
in a structured format, and illustrates its mechanistic role in pivotal organic reactions through
detailed diagrams. A thorough understanding of its hazardous nature is emphasized, with
historical context provided by notable industrial incidents.

Introduction

Copper(l) acetylide, also known as cuprous acetylide, is a chemical compound with the formula
Cu2Ca. Itis a reddish-brown solid that is highly sensitive to heat, shock, and friction, classifying
it as a primary explosive.[1][2][3] Despite its hazardous nature, cuprous acetylide is a
significant compound in the field of chemistry, primarily for its role as a key intermediate in a
variety of important synthetic reactions. Its formation is also a critical safety concern in
industries that handle acetylene in the presence of copper-containing materials.[2] This guide
aims to provide a comprehensive overview of the discovery, history, and fundamental
properties of cuprous acetylide for professionals in research and development.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b576447?utm_src=pdf-interest
https://www.alfa-chemistry.com/resources/glaser-coupling.html
https://en.wikipedia.org/wiki/Copper(I)_acetylide
http://www.sciencemadness.org/smwiki/index.php/Copper(I)_acetylide
https://en.wikipedia.org/wiki/Copper(I)_acetylide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Discovery and Historical Timeline

The story of cuprous acetylide is intrinsically linked to the discovery of acetylene itself.

e 1836: The Discovery of a "New Carburet of Hydrogen" In 1836, Edmund Davy, a professor of
chemistry at the Royal Dublin Society, accidentally synthesized a new gas while attempting
to produce potassium metal by heating potassium carbonate with carbon at high
temperatures.[4][5][6] The resulting residue, potassium carbide (K=Cz), reacted with water to
liberate a gas he described as a "new carburet of hydrogen."[4] Davy noted the gas burned
with a brilliant flame and suggested its potential for artificial lighting.[4]

e C. 1856-1860: Berthelot's Investigations and the Naming of "Acetylene" The gas discovered
by Davy remained a curiosity until the work of French chemist Marcellin Berthelot. Around
1856, it was noted that a reddish-brown explosive powder, later identified as cuprous
acetylide, could be formed.[2] In 1860, Berthelot independently synthesized the gas via
several methods, including passing electric sparks through a mixture of cyanogen and
hydrogen.[7] He named the gas "acetylene" and was instrumental in characterizing its
properties and reactivity, including its reaction with ammoniacal cuprous chloride to form the
explosive cuprous acetylide.[7]

e 1869: The Glaser Coupling - A New Era in Synthetic Chemistry Carl Glaser's discovery of the
oxidative dimerization of copper phenylacetylide in 1869 marked a significant milestone.[8]
This reaction, now known as the Glaser coupling, demonstrated the utility of copper
acetylides in forming carbon-carbon bonds, opening up new avenues in organic synthesis.[1]

[8]

The following diagram illustrates the key historical developments in the discovery and
understanding of cuprous acetylide.
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Grepare Ammoniacal Copper(l) Salt Solutioa Generate or Source Acetylene Ga9

Bubble Acetylene Through Copper Solution

Grecipitation of Cuprous Acetylida

'

Filter the Precipitate

l

Wash with Water

‘ Store Wet in a Labeled Container \

Extreme Caution: Explosive when dry!
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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History of Cuprous Acetylide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b576447#discovery-and-history-of-cuprous-acetylide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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